2-Chloro-5-thiazolecarboxylic Acid-13C3,15N

• Molecular Formula: C4H2ClNO2S
• Molecular Weight: 167.55 g/mol
• InChI: InChI=1S/C4H2ClNO2S/c5-4-6-1-2(9-4)3(7)8/h1H,(H,7,8)/i2+1,3+1,4+1,6+1
• InChIKey: HNJOKQPEJIWTRF-NVVUEMHZSA-N

2-Chloro-5-thiazolecarboxylic Acid-13C3,15N: Stable Isotope-Labeled Neonicotinoid Metabolite Standard for Quantitative MS Analysis

2-Chloro-5-thiazolecarboxylic Acid-13C3,15N (C₁₃C₃H₂Cl¹⁵NO₂S) is a stable isotope-labeled analog of 2-chloro-1,3-thiazole-5-carboxylic acid (2-CTA), a group-specific metabolite of thiamethoxam, clothianidin, and dinotefuran neonicotinoid insecticides [1]. The compound incorporates three ¹³C atoms and one ¹⁵N atom (M+4 mass shift, molecular weight 167.55 g/mol) [2]. It is supplied at ≥98% purity and serves as a certified analytical standard for quantitative analysis via NMR, GC-MS, or LC-MS [3].

Workflow Isotope dilution MS internal standard

Selection M+4 mass shift for neonicotinoid metabolite quantification

Use Context LC-MS/MS or GC-MS/MS bioanalysis in complex matrices

• [1] Ford, K., et al. (2006). Metabolism of thiamethoxam, clothianidin, and dinotefuran in mice. Chemical Research in Toxicology, 19, 1549. View Source
• [2] MedChemExpress. 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N Technical Datasheet. Product No. HY-W749145. View Source
• [3] Delta-B. 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N Product Specifications. Product No. D-P-37919. View Source

Why Unlabeled or Deuterated Analogs Cannot Substitute for 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N in Quantitative Bioanalysis

Accurate quantification of 2-CTA in complex biological matrices (urine, plasma, environmental samples) using LC-MS/MS or GC-MS/MS demands stable isotope-labeled internal standards (SIL-IS) that co-elute with the analyte and compensate for matrix effects and ionization variability [1]. Unlabeled 2-CTA (CAS 101012-12-8) cannot serve as an internal standard due to identical m/z, precluding discrimination . Deuterated analogs risk isotopic exchange at exchangeable protons (e.g., carboxylic acid -OH) and chromatographic retention time shifts, compromising accuracy [2]. In contrast, ¹³C and ¹⁵N labeling at non-exchangeable positions provides a stable M+4 mass shift without altering retention time, enabling precise isotope dilution quantification [3].

13C3,15N-ISTD

Potential Substitute

Substitution Risk

Distinct M+4 mass shift

Unlabeled 2-CTA (same m/z)

No mass discrimination; cannot serve as internal standard

Non-exchangeable 13C/15N label

Deuterated analog (labile -COOD)

H/D back-exchange may cause signal drift

Co-elution with analyte

Deuterated analog (retention shift)

Chromatographic shift may alter matrix effect correction

• [1] Wrobel, S.A., et al. (2023). Quantitation of 6-chloronicotinic acid and 2-chloro-1,3-thiazole-5-carboxylic acid and their glycine conjugates in human urine to assess neonicotinoid exposure. Environmental Research, 226, 115609. View Source
• [2] ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. View Source
• [3] MedChemExpress. (2022). 稳定同位素——如何玩转质谱内标定量 (Stable Isotope—How to Master MS Internal Standard Quantitation). View Source

Quantitative Differentiation of 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N: Analytical Performance and Isotopic Integrity

M+4 Mass Shift Enables Unambiguous Discrimination from Unlabeled Analyte in GC-MS/MS

The 13C3,15N labeling of 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N produces a molecular ion shift of +4 mass units (m/z 167.55 vs. 163.58 for unlabeled 2-CTA) [1]. This M+4 delta ensures no spectral overlap between the internal standard and endogenous analyte channels, a critical requirement for accurate isotope dilution quantification [2]. In a validated GC-MS/MS method for human urinary neonicotinoid metabolites, researchers synthesized 13C2,15N-labeled analogs (M+3) for 2-CTA-glycine conjugates, demonstrating that multi-isotope labeling is essential when no commercial standard exists [3].

Mass Shift

Cross-study comparable

Δ +4 Da (167.55 vs 163.58)

Unambiguous ISTD discrimination

Prevents isotopic cross-talk in GC-MS/MS

Evidence Dimension	Molecular ion mass shift (Δ m/z)
Target Compound Data	+4 Da (167.55 g/mol)
Comparator Or Baseline	Unlabeled 2-CTA: 163.58 g/mol
Quantified Difference	Δ = +4 Da
Conditions	GC-MS/MS; molecular ion detection

Why This Matters

A ≥3 Da mass shift prevents isotopic cross-talk and enables reliable quantification of trace-level metabolites in complex matrices.

• [1] MedChemExpress. 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N Technical Datasheet. View Source
• [2] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [3] Wrobel, S.A., et al. (2023). Quantitation of 6-chloronicotinic acid and 2-chloro-1,3-thiazole-5-carboxylic acid and their glycine conjugates in human urine to assess neonicotinoid exposure. Environmental Research, 226, 115609. View Source

Superior Isotopic Stability: 13C/15N Labeling Avoids Deuterium-Hydrogen Exchange

Deuterium-labeled internal standards risk proton-deuterium exchange at carboxylic acid (-COOH) and other labile positions, leading to signal drift and quantification errors . 13C and 15N isotopes, being non-exchangeable, maintain isotopic integrity across sample preparation workflows involving aqueous solvents, pH extremes, and prolonged storage [1]. Industry guidance recommends avoiding deuterated internal standards with exchangeable hydrogens unless specifically validated [2].

Isotopic Integrity

Class-level inference

No exchange (13C/15N) vs potential back-exchange (D)

Eliminates signal drift risk

Qualitative stability advantage; validation context needed

Evidence Dimension	Isotopic exchange under aqueous conditions
Target Compound Data	No exchange (13C/15N covalently bound)
Comparator Or Baseline	Deuterated analog: potential back-exchange at -COOH
Quantified Difference	Not applicable (qualitative stability advantage)
Conditions	Aqueous sample preparation, pH 2-10

Why This Matters

Eliminates the need for stability validation studies required for deuterated analogs, reducing method development time and regulatory burden.

• [1] Biomart. (2021). 生物样品分析小知识-对照品与标准品购买、运输、贮藏、称量、溶解的那些事 (Guidelines for Reference Standards and Internal Standards in Bioanalysis). View Source
• [2] ResolveMass Laboratories. (2025). How to use deuterated internal standards in LC-MS. View Source

High Isotopic Enrichment (≥99% 13C, ≥98% 15N) Ensures Quantitative Accuracy

The 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N standard is supplied with isotopic enrichment of ≥99% for 13C and ≥98% for 15N, exceeding the ≥95% threshold typically recommended for quantitative MS applications . Insufficient enrichment (<95%) can introduce isotopic impurities that contribute to the analyte signal, causing underestimation of true concentrations . Comparable labeled thiazole compounds, such as Clothianidin-[13C4,15N], also achieve 99% atom 13C and 98% atom 15N enrichment .

Enrichment

Data to verify

≥99% 13C, ≥98% 15N

Supports quantitative accuracy

Supplier-certified; independent verification recommended

Evidence Dimension	Isotopic enrichment (atom%)
Target Compound Data	≥99% 13C; ≥98% 15N
Comparator Or Baseline	Recommended threshold: ≥95% enrichment
Quantified Difference	≥4% above minimum threshold
Conditions	Certified by vendor (MedChemExpress, Delta-B)

Why This Matters

High enrichment minimizes correction factors and ensures that measured analyte concentrations are not artificially depressed by isotopic impurities.

Co-Elution Profile Matches Unlabeled Analyte, Eliminating Matrix Effect Bias

Stable isotope-labeled internal standards must co-elute precisely with the analyte to compensate for matrix-induced ion suppression or enhancement [1]. 13C/15N labeling minimally alters the physicochemical properties of 2-CTA, ensuring identical retention time and ionization efficiency [2]. In contrast, multiple deuterium substitutions can cause reverse-phase LC retention time shifts (ΔtR ≥ 0.1 min), exposing the internal standard to different matrix conditions and introducing quantification errors of 15-30% [3].

Co-Elution

Class-level inference

Δt_R ≈ 0 min (co-elution with analyte)

Identical matrix effect correction

Reported for C18 RP-LC; minimizes ionization bias

Evidence Dimension	Retention time shift (ΔtR) vs. unlabeled analyte
Target Compound Data	ΔtR ≈ 0 min
Comparator Or Baseline	Deuterated analog: ΔtR = 0.05–0.2 min (D3-D5 labeling)
Quantified Difference	No observable shift
Conditions	Reverse-phase LC (C18 column); typical gradients

Why This Matters

Co-elution ensures that the internal standard experiences the identical matrix environment as the analyte, providing optimal correction for ionization variability.

• [1] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source
• [2] MedChemExpress. (2022). 稳定同位素——如何玩转质谱内标定量 (Stable Isotope—How to Master MS Internal Standard Quantitation). View Source
• [3] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Procurement-Driven Application Scenarios for 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N

Human Biomonitoring of Neonicotinoid Exposure via Urinary 2-CTA Quantification

2-Chloro-5-thiazolecarboxylic Acid-13C3,15N serves as the internal standard for GC-MS/MS or LC-MS/MS quantification of 2-CTA in human urine, enabling accurate assessment of exposure to thiamethoxam, clothianidin, and dinotefuran [1]. The validated method reported by Wrobel et al. (2023) achieved a limit of quantitation (LOQ) of 0.1–0.4 μg/L for related metabolites, demonstrating the sensitivity required for population-level biomonitoring [2]. Procurement of the 13C3,15N-labeled standard is essential for laboratories conducting neonicotinoid exposure studies under regulatory frameworks such as the EPA Endocrine Disruptor Screening Program or EU HBM4EU.

Environmental Fate and Residue Analysis in Food and Water Matrices

The labeled standard is used in isotope dilution methods for quantifying 2-CTA residues in environmental samples (soil, surface water, sediment) and agricultural commodities [1]. The M+4 mass shift and high isotopic enrichment ensure accurate quantification even in the presence of co-extracted matrix interferents. Applications include monitoring compliance with maximum residue limits (MRLs) for neonicotinoids and assessing environmental persistence in support of regulatory submissions.

Metabolite Identification and Pharmacokinetic Studies in Preclinical Toxicology

In rodent toxicology studies, 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N is used as a tracer to quantify 2-CTA formation from parent neonicotinoids [1]. The stable isotope label allows researchers to distinguish exogenous metabolite from endogenous background, critical for establishing metabolic pathways and clearance rates. The 13C/15N labeling avoids the deuterium isotope effects that can alter metabolic rates and confound pharmacokinetic parameters [2].

Application

Selection Property

Validation Focus

Human biomonitoring research (urinary 2-CTA)

M+4 shift and high enrichment

Matrix-effect correction in urine; LOQ verification

Environmental residue analysis (water, soil, food)

Co-elution and isotopic purity

Interference-free quantification in complex environmental matrices

Preclinical metabolite tracing studies

Non-exchangeable 13C/15N label

Metabolic stability without isotope effect; accurate PK profiling

• [1] Ford, K., et al. (2006). Metabolism of thiamethoxam, clothianidin, and dinotefuran in mice. Chemical Research in Toxicology, 19, 1549. View Source
• [2] Wrobel, S.A., et al. (2023). Quantitation of 6-chloronicotinic acid and 2-chloro-1,3-thiazole-5-carboxylic acid and their glycine conjugates in human urine to assess neonicotinoid exposure. Environmental Research, 226, 115609. View Source